Cas no 17982-67-1 (ethyl methyl (azidomethyl)phosphonate)

• Product Name: ethyl methyl (azidomethyl)phosphonate
• CAS No: 17982-67-1
• MF: C₄H₁₀N₃O₃P
• MW: 179.11426115036
• CID: 1375714
• PubChem ID: 161242
• Update Time: 2025-04-20

ethyl methyl (azidomethyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• ethyl methyl (azidomethyl)phosphonate
• DTXSID20939267
• 17982-67-1
• Ethyl methyl azidomethyl phosphonate
• Phosphonic acid, azidomethyl-, ethyl methyl ester

• Inchi： 1S/C4H10N3O3P/c1-3-10-11(8,9-2)4-6-7-5/h3-4H2,1-2H3
• InChI Key： QERAUTAHNKIZBK-UHFFFAOYSA-N
• SMILES： P(CN=[N+]=[N-])(=O)(OC)OCC

Computed Properties

• Exact Mass: 179.0461
• Monoisotopic Mass: 179.04597819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• PSA: 84.29